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Compound of Interest

Methyl 1,3-dimethylpyrrolidine-3-
Compound Name:
carboxylate

Cat. No.: B175068

Technical Guide: Methyl 1,3-dimethylpyrrolidine-
3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Methyl 1,3-dimethylpyrrolidine-3-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and organic synthesis.
Due to the limited availability of direct experimental data for this specific molecule, this guide
outlines its core properties based on its immediate precursor and proposes a standard
synthetic protocol.

Core Compound Identification

Methyl 1,3-dimethylpyrrolidine-3-carboxylate is the methyl ester derivative of 1,3-Dimethyl-
pyrrolidine-3-carboxylic acid. The precursor acid is documented and commercially available,
providing a clear and viable route to the target ester.

Precursor: 1,3-Dimethyl-pyrrolidine-3-carboxylic acid
« CAS Numbers: 912771-28-9, 837392-62-8[1][2]

e Molecular Formula: C7H13NO2[3]
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e Molecular Weight: 143.18 g/mol [3]

Quantitative Data

The following table summarizes the calculated physicochemical properties of the target
compound, Methyl 1,3-dimethylpyrrolidine-3-carboxylate. These values are derived from the
molecular structure and the properties of its carboxylic acid precursor.

Property Value Notes
Molecular Formula CsHi1sNO:2 Calculated
Molecular Weight 157.21 g/mol Calculated

Methyl 1,3-dimethylpyrrolidine- )
IUPAC Name Systematic Name
3-carboxylate

Canonical SMILES CN1CC(C)(C1)C(=0)0C Structure-based representation

) Expected to be a liquid or low- Inferred from similar small
Physical State

melting solid molecule esters

Proposed Experimental Protocol: Synthesis

A viable and standard method for the synthesis of Methyl 1,3-dimethylpyrrolidine-3-
carboxylate is the Fischer esterification of its corresponding carboxylic acid.[4][5][6][7] This
reaction involves treating the carboxylic acid with an excess of methanol in the presence of a
strong acid catalyst.

Reaction: Fischer-Speier Esterification

Objective: To synthesize Methyl 1,3-dimethylpyrrolidine-3-carboxylate from 1,3-Dimethyl-
pyrrolidine-3-carboxylic acid.

Materials:
» 1,3-Dimethyl-pyrrolidine-3-carboxylic acid

+ Methanol (reagent grade, anhydrous)
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Sulfuric acid (concentrated, 98%)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Dichloromethane or diethyl ether
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 1,3-Dimethyl-pyrrolidine-3-carboxylic acid in a large excess of methanol
(e.g., 20-50 equivalents).

o Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
(approximately 5% of the moles of the carboxylic acid) to the methanolic solution. The
addition should be done slowly as it is an exothermic process.

» Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-12 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

o Workup - Neutralization: After the reaction is complete, allow the mixture to cool to room
temperature. Carefully neutralize the excess acid by slowly adding a saturated solution of
sodium bicarbonate until effervescence ceases.

o Extraction: Remove the bulk of the methanol under reduced pressure using a rotary
evaporator. To the remaining aqueous residue, add dichloromethane or diethyl ether and
transfer to a separatory funnel. Extract the aqueous layer two more times with the organic
solvent.

e Washing and Drying: Combine the organic extracts and wash them with brine. Dry the
organic layer over anhydrous magnesium sulfate or sodium sulfate.
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 Purification: Filter off the drying agent and concentrate the organic solution under reduced
pressure to obtain the crude Methyl 1,3-dimethylpyrrolidine-3-carboxylate. The product
can be further purified by vacuum distillation or column chromatography if necessary.

Molecular Structure Visualization

The following diagram illustrates the two-dimensional chemical structure of Methyl 1,3-
dimethylpyrrolidine-3-carboxylate.

Caption: 2D structure of Methyl 1,3-dimethylpyrrolidine-3-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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